Virstatin
Virstatin
4-NAPHTHALIMIDOBUTYRIC ACID is a member of isoquinolines.
Brand Name:
Vulcanchem
CAS No.:
88909-96-0
VCID:
VC21221124
InChI:
InChI=1S/C16H13NO4/c18-13(19)8-3-9-17-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(17)21/h1-2,4-7H,3,8-9H2,(H,18,19)
SMILES:
C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)O
Molecular Formula:
C16H13NO4
Molecular Weight:
283.28 g/mol
Virstatin
CAS No.: 88909-96-0
Cat. No.: VC21221124
Molecular Formula: C16H13NO4
Molecular Weight: 283.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-NAPHTHALIMIDOBUTYRIC ACID is a member of isoquinolines. |
|---|---|
| CAS No. | 88909-96-0 |
| Molecular Formula | C16H13NO4 |
| Molecular Weight | 283.28 g/mol |
| IUPAC Name | 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoic acid |
| Standard InChI | InChI=1S/C16H13NO4/c18-13(19)8-3-9-17-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(17)21/h1-2,4-7H,3,8-9H2,(H,18,19) |
| Standard InChI Key | ZHXRDXTYPCPBTI-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)O |
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